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Compound of Interest

Compound Name: Flometoquin

Cat. No.: B1456449

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the preparation of
Flometoquin test solutions for various research applications. Flometoquin is a novel
phenoxy-quinoline insecticide that acts as a potent inhibitor of the mitochondrial electron
transport chain.[1] Accurate preparation of test solutions is critical for obtaining reliable and

reproducible experimental results.

Chemical and Physical Properties

A thorough understanding of Flometoquin's properties is essential for its proper handling and
for the preparation of stable and effective test solutions.
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Property Value Source

Molecular Formula C22H20F3NOs [1]

Molecular Weight 435.4 g/mol [2]
White to off-white crystalline

Appearance [3]
powder

Melting Point 115-118°C [3114]

Poorly soluble in water;
" Soluble in Chloroform,
Solubility _ . [31[4]
Dimethyl Sulfoxide (DMSO),

Acetone, Ethanol

LogP 5.41 [3]

Stable under normal
conditions; may be sensitive to
high temperatures and direct

Stability sunlight.[3][5]
Photodegradation half-life in
water is approximately 0.46-
0.47 days.[1]

Mechanism of Action and Signaling Pathway

Flometoquin is a pro-insecticide that is metabolically converted to its active form, FloMet.[1][6]
FloMet specifically targets and inhibits the Qi site of Complex Il (ubiquinol-cytochrome ¢
oxidoreductase) in the mitochondrial electron transport chain.[7][8][9] This inhibition disrupts
the production of ATP, leading to a rapid knockdown effect in target insects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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